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Compound of Interest

Compound Name: (R)-(-)-Phenylsuccinic acid

Cat. No.: B1220706 Get Quote

An In-depth Technical Guide to the Safety and Handling of (R)-(-)-Phenylsuccinic Acid

For researchers, scientists, and drug development professionals, a comprehensive

understanding of a compound's safety profile is paramount for secure experimentation and

successful outcomes. This guide provides a detailed overview of the safety, handling, and

Material Safety Data Sheet (MSDS) information for (R)-(-)-Phenylsuccinic acid, a chiral

building block utilized in the synthesis of various pharmaceutical agents.

Chemical Identification
(R)-(-)-Phenylsuccinic acid is a derivative of succinic acid with a phenyl substituent, making it

a key intermediate in organic synthesis.[1] Its specific stereochemistry is crucial for its

application in developing optically active compounds.[2]

Identifier Value

CAS Number 46292-93-7[3][4][5][6]

Molecular Formula C₁₀H₁₀O₄[1][3][4][5][6][7]

Molecular Weight 194.18 g/mol [3][4][5][6]

Synonyms
(R)-2-Phenylsuccinic acid, (2R)-2-

phenylbutanedioic acid[1][6][8]

InChI Key LVFFZQQWIZURIO-MRVPVSSYSA-N[3][5]
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Physicochemical Properties
The physical and chemical characteristics of (R)-(-)-Phenylsuccinic acid are essential for its

proper storage and handling in a laboratory setting. It typically appears as an almost white, fine

powder or crystalline solid.[1][2][8]

Property Value

Melting Point 173-176 °C[3][5]

Boiling Point 307.8 ± 22.0 °C at 760 mmHg[7]

Density 1.3 ± 0.1 g/cm³[7]

Flash Point Not applicable for solid form[3][5][8]

Optical Activity [α]20/D -175±4°, c = 1% in acetone[3][5]

Solubility
Soluble in polar solvents (e.g., water, alcohols),

less soluble in non-polar solvents[1]

Hazard Identification and Toxicology
While the toxicological properties of (R)-(-)-Phenylsuccinic acid have not been fully

investigated, available data suggests caution is warranted.[8] The primary hazards are

associated with irritation upon contact. Some safety data sheets for the racemic mixture (DL-

Phenylsuccinic acid) classify it as a skin and serious eye irritant.[9][10]

Potential Health Effects:[8]

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: May cause irritation of the digestive tract.

Toxicological Summary:
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Acute Toxicity (LD50/LC50): Data is not available.[11]

Carcinogenicity: It is not identified as a probable, possible, or confirmed human carcinogen

by IARC, NTP, or OSHA.[12]

Chronic Effects: No information has been found regarding chronic exposure.[8]

The estimated NFPA rating is Health: 1, Flammability: 0, and Instability: 0.[8]

Experimental Protocols and Procedures
Detailed experimental safety protocols are not readily available as toxicological studies are

incomplete. However, standard laboratory procedures for handling, first aid, and purification

provide a framework for safe management.

First Aid Protocols
Immediate and appropriate first aid is critical in the event of exposure.

Eye Exposure: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[8]

Skin Exposure: Remove contaminated clothing and shoes. Flush the affected skin with

plenty of water for at least 15 minutes. Get medical aid.[8]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, provide artificial respiration. Seek medical attention.[8]

Ingestion: Do not induce vomiting. If the person is conscious and alert, rinse their mouth and

have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an

unconscious person. Get medical aid.[8]

Spill Cleanup Protocol
In case of a spill, follow these steps while observing personal protection guidelines:

Ventilate the area of the spill.

Use proper personal protective equipment (PPE) as indicated in Section 5.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00139.pdf?1265922737
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/78173?userType=undefined
https://pim-resources.coleparmer.com/sds/33703.pdf
https://pim-resources.coleparmer.com/sds/33703.pdf
https://pim-resources.coleparmer.com/sds/33703.pdf
https://pim-resources.coleparmer.com/sds/33703.pdf
https://pim-resources.coleparmer.com/sds/33703.pdf
https://pim-resources.coleparmer.com/sds/33703.pdf
https://pim-resources.coleparmer.com/sds/33703.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[8]

Avoid generating dusty conditions during cleanup.[8]

Finish cleaning by spreading water on the contaminated surface and dispose of according to

local and regional authority requirements.[11]

Purification Protocol
A general method for the purification of phenylsuccinic acids involves re-precipitation and

recrystallization.

Methodology: The acid can be purified by re-precipitating it from an alkali solution, followed

by recrystallization from water (H₂O).[2]

Safe Handling and Storage Workflow
Proper handling and storage are crucial to minimize risk. This involves using adequate

engineering controls, wearing appropriate PPE, and following established laboratory practices.

Receiving & Storage

Handling & Use
Post-Use & Disposal

Receive Chemical Inspect Container
for Damage

Store in Cool, Dry,
Well-Ventilated Area

Ensure Proper
Labeling

Prepare Work Area
(Fume Hood/Ventilation)

Retrieve for Use

Don PPE:
- Safety Goggles

- Gloves
- Lab Coat

- N95 Respirator (if dust)

Weigh/Handle
Chemical Perform Experiment Decontaminate

Work Area
Experiment Complete Remove & Dispose/Clean

PPE Properly
Collect Waste in

Labeled Container
Dispose of Waste per

Institutional & Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of (R)-(-)-Phenylsuccinic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/33703.pdf
https://pim-resources.coleparmer.com/sds/33703.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00139.pdf?1265922737
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5390115.htm
https://www.benchchem.com/product/b1220706?utm_src=pdf-body-img
https://www.benchchem.com/product/b1220706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Facilities that store or use this material should be equipped with an eyewash station and a

safety shower.[8]

Use adequate ventilation, such as process enclosures or local exhaust ventilation, to keep

airborne concentrations and dust generation to a minimum.[8][11]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

that comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

[8]

Respiratory Protection: If dust is generated, use a type N95 (US) dust mask or follow OSHA

respirator regulations found in 29 CFR 1910.134.[3]

Storage Requirements
Keep the container tightly closed when not in use.[8]

Store in a cool, dry, and well-ventilated area.[8]

Keep away from incompatible substances, such as strong oxidizing agents.[8][11]

The recommended storage class is for non-combustible solids.[3][5]

Disposal Considerations
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Dispose of the substance as an unused product.[12]

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers in the same manner as the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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